2-phenyl-2H-indazole-3-carbonitrile

• Molecular Formula: C14H9N3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-phenylindazole-3-carbonitrile
• InChI: InChI=1S/C14H9N3/c15-10-14-12-8-4-5-9-13(12)16-17(14)11-6-2-1-3-7-11/h1-9H
• InChI Key: INHFFMSYWGFAIY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=C3C=CC=CC3=N2)C#N

Description

2-phenyl-2H-indazole-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-phenyl-2H-indazole-3-carbonitrile is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in various biological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects
2-phenyl-2H-indazole-3-carbonitrile has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, it has been shown to have antiviral activity against certain viruses, such as herpes simplex virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-phenyl-2H-indazole-3-carbonitrile in lab experiments is its high purity. This compound can be synthesized with a high degree of purity, which is essential for conducting accurate experiments. Another advantage is its potential as a starting material for the synthesis of other compounds with potential biological activities.
One of the limitations of using 2-phenyl-2H-indazole-3-carbonitrile in lab experiments is its relatively low solubility in water. This can make it difficult to dissolve in aqueous solutions, which are commonly used in biological assays. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-phenyl-2H-indazole-3-carbonitrile. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways that it targets. Another direction is to synthesize and test analogs of this compound to identify compounds with improved biological activities. Additionally, further studies are needed to investigate the potential of this compound as a photosensitizer for photodynamic therapy.

Synthesis Methods

2-phenyl-2H-indazole-3-carbonitrile can be synthesized using various methods. One of the most commonly used methods is the reaction between 2-phenylindazole and cyanogen bromide in the presence of a base. This method yields a high purity product with a good yield. Another method involves the reaction between 2-phenylindazole and potassium cyanide in the presence of a catalyst. This method is simple and efficient, but the product yield is relatively low.

Scientific Research Applications

2-phenyl-2H-indazole-3-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. It has been used as a starting material for the synthesis of other compounds with potential biological activities. This compound has been tested for its anti-inflammatory, antitumor, and antiviral activities. It has also been studied for its potential as a photosensitizer for photodynamic therapy.